![molecular formula C10H13Cl2N B2561190 4-Chloro-2-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride CAS No. 2193064-33-2](/img/structure/B2561190.png)
4-Chloro-2-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthetic Chemistry Applications
Synthesis of Novel Derivatives for Biological Activities : Research demonstrates the synthesis of novel azetidine-2-one derivatives of 1H-benzimidazole, showcasing methodologies that could be applied to similar compounds for exploring antimicrobial and cytotoxic activities. These synthetic strategies, involving cycloaddition and N-methylation, are crucial for developing new pharmaceuticals and could be relevant for derivatives of 4-Chloro-2-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride (Noolvi et al., 2014).
Molecular Docking and Experimental Techniques : A study involving DFT, molecular docking, and experimental techniques on a compound with a similar structure emphasizes its potential as an alpha-2-imidazoline receptor agonist and antihypertensive agent. Such comprehensive analyses are vital for understanding the interaction of new compounds with biological targets, suggesting a pathway for researching the biochemical applications of this compound (Aayisha et al., 2019).
Material Science and Corrosion Inhibition
- Corrosion Inhibition Studies : The development of amine derivative compounds for corrosion inhibition on mild steel in HCl medium indicates the potential of similar compounds in protective coatings and materials engineering. Such studies contribute to the broader field of materials science by providing insights into the molecular mechanisms of corrosion inhibition and the design of more effective inhibitors (Boughoues et al., 2020).
Biological Activities
- Antineoplastic and Antiviral Research : Synthesis and evaluation of compounds for antineoplastic and antiviral activities showcase the potential therapeutic applications of novel chemical entities. This research direction is crucial for discovering new treatments for cancer and viral infections, illustrating how derivatives of this compound could be evaluated for similar activities (Pettit et al., 2003; Pudlo et al., 1990).
Properties
IUPAC Name |
4-chloro-2-methyl-2,3-dihydro-1H-inden-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClN.ClH/c1-6-5-8-7(10(6)12)3-2-4-9(8)11;/h2-4,6,10H,5,12H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKMAWSOWICECEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(C1N)C=CC=C2Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13Cl2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.